Cas no 166670-56-0 (1H-Benzimidazole, 2-(1H-indol-5-yl)-)

1H-Benzimidazole, 2-(1H-indol-5-yl)- structure
166670-56-0 structure
Product name:1H-Benzimidazole, 2-(1H-indol-5-yl)-
CAS No:166670-56-0
MF:C15H11N3
MW:233.26794
CID:1347553
PubChem ID:15205369

1H-Benzimidazole, 2-(1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-(1H-indol-5-yl)-
    • 2-(1H-indol-5-yl)-1H-benzimidazole
    • DTXSID20569982
    • 166670-56-0
    • Inchi: InChI=1S/C15H11N3/c1-2-4-14-13(3-1)17-15(18-14)11-5-6-12-10(9-11)7-8-16-12/h1-9,16H,(H,17,18)
    • InChI Key: NBVSKJHTWKUVND-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC4=C(C=C3)NC=C4

Computed Properties

  • Exact Mass: 233.09543
  • Monoisotopic Mass: 233.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.47

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